Cas no 1890788-97-2 (1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine)

• Product Name: 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine
• CAS No: 1890788-97-2
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5824335
• PubChem ID: 116928019
• Update Time: 2025-10-28

1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine
• 1890788-97-2
• EN300-1812899
• 1-methyl-2-[(2,4,6-trimethylphenyl)methyl]piperazine

• Inchi： 1S/C15H24N2/c1-11-7-12(2)15(13(3)8-11)9-14-10-16-5-6-17(14)4/h7-8,14,16H,5-6,9-10H2,1-4H3
• InChI Key： XUYFTBRPDIASJB-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine

Introduction to 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine (CAS No. 1890788-97-2)

1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine (CAS No. 1890788-97-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their versatile biological activities and structural flexibility.

The molecular structure of 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine consists of a piperazine ring substituted with a methyl group and a 2,4,6-trimethylphenylmethyl group. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine in various therapeutic areas. One notable application is its use as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype, which is known for its anxiolytic and antidepressant effects.

In addition to its potential as a serotonin receptor modulator, 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine has also been explored for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects of 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine are attributed to its ability to enhance antioxidant defenses and inhibit pro-inflammatory cytokines.

The pharmacokinetic profile of 1-methyl-2-(2,4,6-trimethylphenyl)methylpiperazine has also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for effective drug delivery. Furthermore, the compound shows low toxicity and high selectivity towards its target receptors, minimizing the risk of adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methy l-2-(2 ,4 ,6 -trim ethyl phen yl) meth ylp iper azine in human subjects. Early results from phase I trials have been promising, with no significant safety concerns reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-meth yl -2 -( 2 ,4 ,6 -trim ethyl phen yl) meth ylp iper azine (CAS No. 1890788-97-2) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various medical conditions.